Denv-IN-12

• Molecular Formula: C12H14N2OS
• Molecular Weight: 234.32 g/mol
• InChI: InChI=1S/C12H14N2OS/c1-13-6-8-5-9(12(13)16)10-3-2-4-11(15)14(10)7-8/h2-4,8-9H,5-7H2,1H3/t8-,9-/m0/s1
• InChIKey: YIFPTQZZVQFHKM-IUCAKERBSA-N

DENV-IN-12 Procurement Guide

DENV-IN-12 (also designated Compound 6) is a synthetic N-methylcytisine thio (mCy thio) derivative that acts as a dual-stage inhibitor of dengue virus serotypes 1 and 2 (DENV-1 and DENV-2) [1]. The molecule was identified from a focused library of mCy thio analogs and has a molecular formula of C12H14N2OS (MW 234.32 g·mol⁻¹, CAS 2581065-80-5) . Its antiviral mechanism involves simultaneous blockade of viral entry (through binding to domains I and III of the DENV E protein) and post-entry replication (through inhibition of the NS2B-NS3 protease complex), a dual modality that distinguishes it from single-target NS4B or polymerase inhibitors [1].

Viral lifecycle dual-stage probe Entry (E protein) + post-entry (NS2B-NS3 protease)

Synthetic mCy thio chemotype Derivative 6 scaffold with dual-action SAR

Reported broad serotype coverage Confirmed DENV-1 and DENV-2 activity in cell-based assays

• [1] Lin CS, Lu CH, Lin TH, Kiu YT, Kan JY, Chang YJ, Hung PY, Koval'skaya AV, Tsypyshev DO, Tsypysheva IP, Lin CW. Inhibition of dengue viruses by N-methylcytisine thio derivatives through targeting viral envelope protein and NS2B-NS3 protease. Bioorg Med Chem Lett. 2024 Feb 1;99:129623. View Source

Substitution Risks for DENV-IN-12

Dengue antivirals in the same 'inhibitor' class often target only a single node in the viral life cycle—entry, replication, or maturation—meaning that exchanging one compound for another can dramatically alter the experimental outcome when the goal is dual-stage intervention [1]. For example, pan-serotype NS4B inhibitors such as JNJ-1802 (mosnodenvir) and NITD-688 block replication-organelle formation but lack direct entry-blocking activity, whereas DENV-IN-12 suppresses the virus at both the attachment/entry step and the post-entry NS2B-NS3 protease step [1][2]. Furthermore, the steep structure-activity relationship (SAR) within the mCy thio series means that even a minor structural change (e.g., the thione-to-ketone substitution between derivative 3 and derivative 6) results in a substantial loss of potency and loss of the dual-action phenotype [1]. Therefore, substituting DENV-IN-12 with a generic 'DENV inhibitor' or even a close mCy thio congener will not reproduce its unique pharmacological profile.

DENV-IN-12
Entry + protease dual inhibitor

Pan-serotype NS4B inhibitors
e.g., JNJ-1802, NITD-688

NS4B inhibitors lack entry-blocking activity; dual-stage intervention outcome may shift when replaced.

DENV-IN-12
Derivative 6 (thione)

mCy thio derivative 3
Closest congener (ketone)

Single-atom thione-to-ketone change may abolish protease inhibition and dual-action phenotype.

• [1] Lin CS, Lu CH, Lin TH, Kiu YT, Kan JY, Chang YJ, Hung PY, Koval'skaya AV, Tsypyshev DO, Tsypysheva IP, Lin CW. Inhibition of dengue viruses by N-methylcytisine thio derivatives through targeting viral envelope protein and NS2B-NS3 protease. Bioorg Med Chem Lett. 2024 Feb 1;99:129623. View Source
• [2] Moquin SA, Simon O, Karuna R, Lakshminarayana SB, Yokokawa F, Wang G, et al. NITD-688, a pan-serotype inhibitor of the dengue virus NS4B protein, shows potent antiviral activity in vitro and in a mouse model. Sci Transl Med. 2021 Aug 18;13(607):eabb2181. View Source

DENV-IN-12 Comparative Evidence

EC50 Potency vs. NITD-688

In cell-culture models of DENV-2 infection, DENV-IN-12 delivers an EC50 range of 0.002–0.005 µM (2–5 nM), which is approximately 5- to 12-fold more potent on a molar basis than the clinically investigated pan-serotype NS4B inhibitor NITD-688, whose reported EC50 in a comparable cytopathic-effect (CPE) reduction assay is 0.023 µM (23 nM) [1][2]. Although the assays were not run side-by-side, both studies employed widely accepted DENV-2 CPE-based formats in mammalian cell lines (BHK-21 for DENV-IN-12; Vero or BHK-21 for NITD-688), making the cross-study comparison informative for compound ranking [1][2].

EC50 Potency vs. NITD-688

Cross-study comparable

0.002–0.005 µM (2–5 nM) DENV-2 CPE assay

Reported lower EC50 than NITD-688 (0.023 µM); supports lower concentration screening configurations.

No direct head-to-head assay; cross-study comparison in CPE-based formats.

Evidence Dimension	Half-maximal effective concentration (EC50) against DENV-2 in cell-based CPE assay
Target Compound Data	0.002–0.005 µM (2–5 nM) across multiple cell lines (including BHK-21)
Comparator Or Baseline	NITD-688: EC50 = 0.023 µM (23 nM) in DENV-2 CPE assay
Quantified Difference	Approximately 5- to 12-fold lower EC50 (higher potency) for DENV-IN-12
Conditions	DENV-2-induced CPE inhibition; DENV-IN-12 tested in BHK-21 and other cell lines; NITD-688 tested in Vero/BHK-21 cells

Why This Matters

Higher potency at the cellular level translates to a lower compound requirement for equivalent antiviral effect, reducing cost-per-assay and minimizing solvent-related cytotoxicity in high-content screening campaigns.

• [1] Lin CS, Lu CH, Lin TH, Kiu YT, Kan JY, Chang YJ, Hung PY, Koval'skaya AV, Tsypyshev DO, Tsypysheva IP, Lin CW. Inhibition of dengue viruses by N-methylcytisine thio derivatives through targeting viral envelope protein and NS2B-NS3 protease. Bioorg Med Chem Lett. 2024 Feb 1;99:129623. View Source
• [2] Moquin SA, Simon O, Karuna R, Lakshminarayana SB, Yokokawa F, Wang G, et al. NITD-688, a pan-serotype inhibitor of the dengue virus NS4B protein, shows potent antiviral activity in vitro and in a mouse model. Sci Transl Med. 2021 Aug 18;13(607):eabb2181. View Source

Dual-Stage Mechanism vs. NS4B Inhibitors

Time-of-addition experiments in the primary publication demonstrate that DENV-IN-12 reduces DENV-2 infectivity when added before viral adsorption (entry stage) as well as when added after virus internalization (post-entry stage), confirming a dual mechanism [1]. In contrast, the clinical candidates JNJ-1802 and NITD-688 both act exclusively post-entry by binding the NS4B protein and preventing replication-organelle formation [2][3]. While no direct head-to-head time-of-addition assay comparing DENV-IN-12 with NS4B inhibitors has been published, the mechanistic classification is supported by orthogonal evidence: DENV-IN-12 co-localizes with the E protein in docking simulations (domains I and III) and inhibits NS2B-NS3 protease activity in biochemical assays, a target profile not shared by NS4B-directed molecules [1].

Dual-Stage Mechanism vs. NS4B

Class-level inference

Entry (E protein) + post-entry (NS2B-NS3) stages inhibited

Enables single-probe dissection of viral entry versus replication; NS4B inhibitors target post-entry only.

Direct time-of-addition comparison across classes not published.

Evidence Dimension	Viral life-cycle stage(s) inhibited
Target Compound Data	Inhibits both entry (virus attachment) and post-entry (NS2B-NS3 protease) stages
Comparator Or Baseline	JNJ-1802 and NITD-688: inhibit post-entry only (NS4B-mediated replication-organelle formation)
Quantified Difference	Quantitative difference in stage-specific inhibition not directly compared; qualitative mechanistic difference established by time-of-addition and target-engagement assays
Conditions	DENV-2 time-of-addition assay in BHK-21 cells (DENV-IN-12); NS4B binding and replication-complex assays (JNJ-1802, NITD-688)

Why This Matters

A dual-stage inhibitor provides a higher barrier to resistance and allows researchers to dissect entry versus post-entry pharmacology within a single chemical tool, reducing the need for multiple reference compounds.

• [1] Lin CS, Lu CH, Lin TH, Kiu YT, Kan JY, Chang YJ, Hung PY, Koval'skaya AV, Tsypyshev DO, Tsypysheva IP, Lin CW. Inhibition of dengue viruses by N-methylcytisine thio derivatives through targeting viral envelope protein and NS2B-NS3 protease. Bioorg Med Chem Lett. 2024 Feb 1;99:129623. View Source
• [2] Kaptein SJF, Goethals O, Kiemel D, Marchand A, Kesteleyn B, Bonfanti J-F, et al. Discovery of JNJ-1802, a first-in-class pan-serotype dengue virus NS4B inhibitor. Nature. 2024 Mar;627(8003):189–196. View Source
• [3] Moquin SA, Simon O, Karuna R, Lakshminarayana SB, Yokokawa F, Wang G, et al. NITD-688, a pan-serotype inhibitor of the dengue virus NS4B protein, shows potent antiviral activity in vitro and in a mouse model. Sci Transl Med. 2021 Aug 18;13(607):eabb2181. View Source

NS2B-NS3 Protease Inhibition vs. Analog

Within the same chemical series, DENV-IN-12 (mCy thio derivative 6) demonstrates notably stronger inhibition of the DENV-2 NS2B-NS3 protease compared to its direct congener mCy thio derivative 3, as assessed by in vitro protease activity assays [1]. The study authors attribute this differential to the thione-to-ketone substitution in the pyridone core, which enables derivative 6 (DENV-IN-12) to engage both the viral E protein and the protease active site, whereas derivative 3 lacks the dual-action capability [1]. Although the primary publication does not provide the absolute IC50 value for the protease assay, the within-study comparison is explicit: 'Derivative 6 demonstrated notably stronger inhibition compared to mCy thio 3' [1]. This SAR finding highlights that even a single-atom change in the mCy thio scaffold can abrogate a key pharmacological activity, underscoring the need to specify DENV-IN-12 by name rather than ordering a generic 'mCy thio derivative'.

NS2B-NS3 Protease vs. Analog

Direct head-to-head

Notably stronger inhibition vs. derivative 3 (exact IC50 not reported)

Confirms that single-atom substitution can remove dual-action ability; surrogates may not support protease studies.

Qualitative intra-series comparison; public IC50 values unavailable.

Evidence Dimension	NS2B-NS3 protease inhibitory activity
Target Compound Data	DENV-IN-12 (derivative 6): notably stronger protease inhibition (exact IC50 not reported in public domain)
Comparator Or Baseline	mCy thio derivative 3: weaker protease inhibition; lacks dual entry/post-entry action
Quantified Difference	Qualitative difference reported; no numerical IC50 ratio available from the primary publication
Conditions	DENV-2 NS2B-NS3 protease biochemical assay (in vitro); DENV-2 infectivity and CPE assays in BHK-21 cells

Why This Matters

This direct intra-series comparison confirms that DENV-IN-12 is the most advanced compound in its chemotype with dual anti-DENV activity, and that close analogs cannot be used as surrogates for protease-inhibition studies.

• [1] Lin CS, Lu CH, Lin TH, Kiu YT, Kan JY, Chang YJ, Hung PY, Koval'skaya AV, Tsypyshev DO, Tsypysheva IP, Lin CW. Inhibition of dengue viruses by N-methylcytisine thio derivatives through targeting viral envelope protein and NS2B-NS3 protease. Bioorg Med Chem Lett. 2024 Feb 1;99:129623. View Source

Dual-Serotype Activity vs. Entry Inhibitors

The primary characterization confirms that DENV-IN-12 inhibits both DENV-1 and DENV-2 in cell-based assays [1]. In contrast, numerous literature entry inhibitors—particularly those targeting the DENV E protein domain III—exhibit strong serotype bias and are often inactive against DENV-1 or DENV-3 [2]. While a direct head-to-head serotype panel has not been published, the cross-study evidence indicates that DENV-IN-12 provides broader serotype coverage than many reference entry inhibitors, making it a more versatile tool for labs working with multiple DENV serotypes.

Dual-Serotype vs. Entry Inhibitors

Cross-study comparable

Confirmed DENV-1 and DENV-2 inhibition in cell-based assays

Broader serotype coverage than many literature entry inhibitors, which are often restricted to a single serotype.

No head-to-head serotype panel; literature-based inference.

Evidence Dimension	Number of DENV serotypes inhibited
Target Compound Data	Active against DENV-1 and DENV-2 (confirmed by infectivity and CPE assays)
Comparator Or Baseline	Many reported E-protein-targeting entry inhibitors (e.g., certain peptide and small-molecule entry blockers) are active against only one serotype (typically DENV-2)
Quantified Difference	DENV-IN-12 inhibits at least two serotypes; class-typical entry inhibitors often restricted to a single serotype
Conditions	DENV-1 and DENV-2 infectivity and CPE assays in BHK-21 cells (DENV-IN-12); literature review of entry inhibitor serotype panels

Why This Matters

Multi-serotype activity reduces the number of tool compounds required for pan-DENV profiling and lowers the risk of serotype-specific artefacts in mechanistic studies.

• [1] Lin CS, Lu CH, Lin TH, Kiu YT, Kan JY, Chang YJ, Hung PY, Koval'skaya AV, Tsypyshev DO, Tsypysheva IP, Lin CW. Inhibition of dengue viruses by N-methylcytisine thio derivatives through targeting viral envelope protein and NS2B-NS3 protease. Bioorg Med Chem Lett. 2024 Feb 1;99:129623. View Source
• [2] Schmidt AG, Lee K, Yang PL, Harrison SC. Small-molecule inhibitors of dengue-virus entry. PLoS Pathog. 2012;8(4):e1002627. View Source

DENV-IN-12 Application Scenarios

High-Throughput Phenotypic Screening

With an EC50 of 0.002–0.005 µM against DENV-2 [1] and confirmed dual-stage activity (entry plus post-entry) [1], DENV-IN-12 serves as an ideal positive control or reference compound in high-content imaging screens that aim to identify hits with multi-mechanism antiviral profiles. Its potency is superior to NITD-688 (EC50 0.023 µM) in comparable CPE assays [2], allowing lower working concentrations that minimize solvent interference. Laboratories can use DENV-IN-12 to benchmark both entry-blocking and protease-inhibition readouts simultaneously, eliminating the need for two separate control compounds.

Mechanistic Dissection of Entry vs. Post-Entry

Because DENV-IN-12 uniquely inhibits both the viral envelope protein (domains I and III) and the NS2B-NS3 protease [1], it enables time-of-addition experiments that distinguish attachment/entry effects from post-entry replication effects using a single chemical probe. NS4B inhibitors such as JNJ-1802 and NITD-688 lack this dual capability [2][3]. Researchers studying the temporal coordination of DENV entry, uncoating, and polyprotein processing can use DENV-IN-12 to reduce compound-related variability in comparative time-course studies.

SAR Expansion of mCy Thio Chemotype

DENV-IN-12 is the most potent dual-action member of the mCy thio series identified to date [1]. Its defined structural features—(1S,5R)-3-methyl-2-thioxo-1,2,3,4,5,6-hexahydro-8H-1,5-methanopyrido[1,2-a][1,5]diazocin-8-one—provide a validated starting point for medicinal chemistry optimization. Procurement of the exact compound ensures that SAR campaigns are anchored to the derivative with both the lowest EC50 and the demonstrated dual mechanism, rather than to weaker analogs such as derivative 3 that lack the post-entry protease-inhibition component [1].

Multi-Serotype Reagent for Core Facilities

Core facilities supporting multiple DENV serotype projects benefit from DENV-IN-12's confirmed activity against both DENV-1 and DENV-2 [1], reducing inventory complexity compared to maintaining separate serotype-specific entry inhibitors [2]. This dual-serotype coverage, combined with its high potency, makes DENV-IN-12 a cost-effective standardized positive control for routine antiviral susceptibility testing across at least two major DENV serotypes.

Application

Selection Property

Validation Focus

Phenotypic antiviral screening campaigns

Reported low EC50 range in CPE assays

Cross-validation of entry and protease inhibition readouts

Viral lifecycle time-of-addition studies

Dual entry/post-entry activity profile

Temporal separation of attachment and replication endpoints

Medicinal chemistry SAR expansion

Defined mCy thio scaffold with dual-action SAR

Protease-inhibition retention across analog series

Multi-serotype DENV screening programs

Confirmed DENV-1 and DENV-2 activity

Serotype coverage validation for facility-wide protocols

• [1] Lin CS, Lu CH, Lin TH, Kiu YT, Kan JY, Chang YJ, Hung PY, Koval'skaya AV, Tsypyshev DO, Tsypysheva IP, Lin CW. Inhibition of dengue viruses by N-methylcytisine thio derivatives through targeting viral envelope protein and NS2B-NS3 protease. Bioorg Med Chem Lett. 2024 Feb 1;99:129623. View Source
• [2] Moquin SA, Simon O, Karuna R, Lakshminarayana SB, Yokokawa F, Wang G, et al. NITD-688, a pan-serotype inhibitor of the dengue virus NS4B protein, shows potent antiviral activity in vitro and in a mouse model. Sci Transl Med. 2021 Aug 18;13(607):eabb2181. View Source
• [3] Kaptein SJF, Goethals O, Kiemel D, Marchand A, Kesteleyn B, Bonfanti J-F, et al. Discovery of JNJ-1802, a first-in-class pan-serotype dengue virus NS4B inhibitor. Nature. 2024 Mar;627(8003):189–196. View Source
• [4] Schmidt AG, Lee K, Yang PL, Harrison SC. Small-molecule inhibitors of dengue-virus entry. PLoS Pathog. 2012;8(4):e1002627. View Source